3-amino-3,4-dihydro-2H-1-benzopyran-3-carbonitrile hydrochloride
Overview
Description
3-amino-3,4-dihydro-2H-1-benzopyran-3-carbonitrile hydrochloride is an organic compound with the CAS Number: 1989672-57-2 . It has a molecular weight of 210.66 . The IUPAC name for this compound is 3-aminochromane-3-carbonitrile hydrochloride .
Synthesis Analysis
The synthesis of 3,4-dihydro-3-amino-2H-1-benzopyran derivatives has been reported in the literature . These compounds were prepared via palladium-mediated cross-coupling reactions .Molecular Structure Analysis
The InChI code for 3-amino-3,4-dihydro-2H-1-benzopyran-3-carbonitrile hydrochloride is 1S/C10H10N2O.ClH/c11-6-10 (12)5-8-3-1-2-4-9 (8)13-7-10;/h1-4H,5,7,12H2;1H . This code provides a unique representation of the molecule’s structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-3,4-dihydro-2H-1-benzopyran-3-carbonitrile hydrochloride involves the reaction of 3,4-dihydro-2H-1-benzopyran-3-carbonitrile with ammonia and hydrochloric acid.", "Starting Materials": [ "3,4-dihydro-2H-1-benzopyran-3-carbonitrile", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "To a solution of 3,4-dihydro-2H-1-benzopyran-3-carbonitrile in ethanol, add ammonia and stir for 2 hours at room temperature.", "Add hydrochloric acid to the reaction mixture and stir for an additional 2 hours.", "Filter the resulting solid and wash with ethanol.", "Dry the product under vacuum to obtain 3-amino-3,4-dihydro-2H-1-benzopyran-3-carbonitrile hydrochloride." ] } | |
CAS RN |
1989672-57-2 |
Product Name |
3-amino-3,4-dihydro-2H-1-benzopyran-3-carbonitrile hydrochloride |
Molecular Formula |
C10H11ClN2O |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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